Cas no 156474-26-9 (1-oxo-1λ?-thiomorpholine-3-carboxylic acid)

• Product Name: 1-oxo-1λ?-thiomorpholine-3-carboxylic acid
• CAS No: 156474-26-9
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• CID: 107490
• PubChem ID: 5321943
• Update Time: 2024-02-28

1-oxo-1λ?-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylicacid, 1-oxide
• 1-oxo-1,4-thiazinane-3-carboxylic acid
• 3-Thiomorpholinecarboxylicacid,1-oxide(9CI)
• 1-Oxo-1lambda4-thiomorpholine-3-carboxylic acid
• thiomorpholine-3-carboxylic acid-S-oxide
• 1-oxoperhydro-1,4-thiazine-3-carboxylic acid
• 1-oxo-1lambda-thiomorpholine-3-carboxylic acid
• 1-oxo-1λ?-thiomorpholine-3-carboxylic acid

• Inchi： 1S/C5H9NO3S/c7-5(8)4-3-10(9)2-1-6-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： XXMSBUDHKMHMTJ-UHFFFAOYSA-N
• SMILES： S1(CCNC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 163.03031432g/mol
• Monoisotopic Mass: 163.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives